2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-methoxy-6-[(1E,3E)-4-phenylbuta-1,3-dienyl]benzoate
• InChI: InChI=1S/C19H18O3/c1-21-17-14-8-13-16(18(17)19(20)22-2)12-7-6-11-15-9-4-3-5-10-15/h3-14H,1-2H3/b11-6+,12-7+
• InChI Key: DLIZJZCVTCSMNF-GNXRPPCSSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)C=CC=CC2=CC=CC=C2
• Isomeric SMILES: COC1=CC=CC(=C1C(=O)OC)/C=C/C=C/C2=CC=CC=C2
• Molecular Formula: C19H18O3
• Molecular Weight: 294.3 g/mol

Description

2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester, also referred to as 2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester, is a compound that has been studied for its potential applications in a variety of scientific fields. This compound is a derivative of benzoic acid and has a unique structure that is made up of several components. It has been studied for its potential use in drug development, as well as its potential to be used as a reagent in organic synthesis.

Scientific Research Applications

1. Fungal Isolation and Structural Analysis

A study identified a compound structurally similar to 2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester, isolated from the fungus Xylaria sp. No. 2508. The compound was analyzed using spectroscopic data, mainly 2D NMR experiments, to determine its structure (Wang et al., 2008).

2. Crystal Structure Synthesis

Another research synthesized and analyzed the crystal structure of a compound closely related to 2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester, providing insights into its molecular arrangement and potential applications in material sciences (Ming & South, 2004).

3. Methoxycarbonylation of Alkynes

A study explored the methoxycarbonylation of phenylethyne, a process relevant to the synthesis of compounds like 2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester. This research provides insights into the chemical reactions and catalysts involved in the formation of such compounds (Magro et al., 2010).

4. Synthesis of Phenolic Lipids

Research on the synthesis of polyunsaturated constituents of phenolic lipids, including compounds structurally similar to 2-Methoxy-6-(4-phenyl-buta-1,3-dienyl)-benzoic acid methyl ester, highlights its relevance in the field of lipid chemistry (Tyman & Visani, 1997).

5. Antimicrobial and Molluscicidal Activities

A study involving the isolation of new prenylated benzoic acid derivatives from Piper hispidum, similar in structure to the target compound, revealed moderate cytotoxicity and potential for antimicrobial and molluscicidal applications (Friedrich et al., 2005).